Fluorescein 5-Maleimide (90per cent)
Fluorescein 5-Maleimide (90per cent)
Fluorescein-5-maleimide is an activated fluorescent molecule (excitation: 494 nm, emission: 519 nm) that is used to easily conjugate fluorescein to proteins. The maleimide group reacts optimally with sulfhydryl groups on cysteine side chains at pH 7, forming a stable thioether bond. The compound can be used to label proteins for the detection of conformational changes, assembly of multisubunit complexes, and ligand-binding processes.
Brand Name:
Vulcanchem
CAS No.:
75350-46-8
VCID:
VC0015326
InChI:
InChI=1S/C24H13NO7/c26-13-2-5-17-19(10-13)31-20-11-14(27)3-6-18(20)24(17)16-4-1-12(9-15(16)23(30)32-24)25-21(28)7-8-22(25)29/h1-11,26-27H
SMILES:
C1=CC2=C(C=C1N3C(=O)C=CC3=O)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O
Molecular Formula:
C24H13NO7
Molecular Weight:
427.4 g/mol
Fluorescein 5-Maleimide (90per cent)
CAS No.: 75350-46-8
Reference Standards
VCID: VC0015326
Molecular Formula: C24H13NO7
Molecular Weight: 427.4 g/mol
| CAS No. | 75350-46-8 |
|---|---|
| Product Name | Fluorescein 5-Maleimide (90per cent) |
| Molecular Formula | C24H13NO7 |
| Molecular Weight | 427.4 g/mol |
| IUPAC Name | 1-(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)pyrrole-2,5-dione |
| Standard InChI | InChI=1S/C24H13NO7/c26-13-2-5-17-19(10-13)31-20-11-14(27)3-6-18(20)24(17)16-4-1-12(9-15(16)23(30)32-24)25-21(28)7-8-22(25)29/h1-11,26-27H |
| Standard InChIKey | AYDAHOIUHVUJHQ-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1N3C(=O)C=CC3=O)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
| Canonical SMILES | C1=CC2=C(C=C1N3C(=O)C=CC3=O)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
| Appearance | Assay:≥90%An orange to brown solid |
| Description | Fluorescein-5-maleimide is an activated fluorescent molecule (excitation: 494 nm, emission: 519 nm) that is used to easily conjugate fluorescein to proteins. The maleimide group reacts optimally with sulfhydryl groups on cysteine side chains at pH 7, forming a stable thioether bond. The compound can be used to label proteins for the detection of conformational changes, assembly of multisubunit complexes, and ligand-binding processes. |
| Synonyms | 1-(3’,6’-Dihydroxy-3-oxospiro[isobenzofuran-1(3H),9’-[9H]xanthen]-5-yl)-1H-pyrrole-2,5-dione; |
| PubChem Compound | 122038 |
| Last Modified | Nov 11 2021 |
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